Cas no 2109112-56-1 (Pyrazolo[1,5-a]pyrazine-2-carboxamide, 4,5-dihydro-N-[2-(2-methoxyphenoxy)ethyl]-6-methyl-4-oxo-)

• Product Name: Pyrazolo[1,5-a]pyrazine-2-carboxamide, 4,5-dihydro-N-[2-(2-methoxyphenoxy)ethyl]-6-methyl-4-oxo-
• CAS No: 2109112-56-1
• MF: C₁₇H₁₈N₄O₄
• MW: 342.349223613739
• MDL: MFCD29769374
• CID: 5154503
• Update Time: 2025-10-29

Pyrazolo[1,5-a]pyrazine-2-carboxamide, 4,5-dihydro-N-[2-(2-methoxyphenoxy)ethyl]-6-methyl-4-oxo- Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrazine-2-carboxamide, 4,5-dihydro-N-[2-(2-methoxyphenoxy)ethyl]-6-methyl-4-oxo-

• MDL： MFCD29769374
• Inchi： 1S/C17H18N4O4/c1-11-10-21-13(17(23)19-11)9-12(20-21)16(22)18-7-8-25-15-6-4-3-5-14(15)24-2/h3-6,9-10H,7-8H2,1-2H3,(H,18,22)(H,19,23)
• InChI Key： MVUIRNXEWNQMPI-UHFFFAOYSA-N
• SMILES： C12=CC(C(NCCOC3=CC=CC=C3OC)=O)=NN1C=C(C)NC2=O

Additional information on Pyrazolo[1,5-a]pyrazine-2-carboxamide, 4,5-dihydro-N-[2-(2-methoxyphenoxy)ethyl]-6-methyl-4-oxo-

Pyrazolo[1,5-a]pyrazine-2-carboxamide, 4,5-dihydro-N-[2-(2-methoxyphenoxy)ethyl]-6-methyl-4-oxo- (CAS No. 2109112-56-1): A Comprehensive Overview

Pyrazolo[1,5-a]pyrazine-2-carboxamide, 4,5-dihydro-N-[2-(2-methoxyphenoxy)ethyl]-6-methyl-4-oxo- (CAS No. 2109112-56-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazolopyrazines, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties.

The pyrazolopyrazine scaffold is characterized by its fused ring system, which consists of a pyrazole ring and a pyrazine ring. The presence of the carboxamide functional group and the methoxyphenoxy substituent on the ethyl chain adds to the compound's complexity and contributes to its pharmacological profile. The 6-methyl substitution further enhances the compound's stability and bioavailability.

Recent studies have shown that Pyrazolo[1,5-a]pyrazine-2-carboxamide, 4,5-dihydro-N-[2-(2-methoxyphenoxy)ethyl]-6-methyl-4-oxo- exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD).

In addition to its anti-inflammatory properties, this compound has also been investigated for its potential as an analgesic agent. Preclinical studies have demonstrated that it can effectively reduce pain responses in animal models of neuropathic pain and inflammatory pain. The mechanism of action is believed to involve the modulation of nociceptive pathways in the central nervous system (CNS).

The 4,5-dihydro form of the compound is particularly interesting because it suggests a potential for enhanced metabolic stability and reduced toxicity compared to fully aromatic analogs. This is crucial for developing drugs with improved safety profiles and longer durations of action.

Furthermore, the N-[2-(2-methoxyphenoxy)ethyl] substituent plays a key role in enhancing the compound's lipophilicity and cellular permeability. This is important for ensuring that the drug can effectively cross biological membranes and reach its target sites within cells.

Recent advancements in computational chemistry have also contributed to our understanding of the structure-activity relationships (SAR) of Pyrazolo[1,5-a]pyrazine-2-carboxamide, 4,5-dihydro-N-[2-(2-methoxyphenoxy)ethyl]-6-methyl-4-oxo-. Molecular docking studies have identified specific interactions between the compound and key protein targets involved in inflammation and pain signaling pathways. These findings provide valuable insights for optimizing the compound's structure to enhance its therapeutic efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of this compound in human subjects. Preliminary results from phase I trials have shown promising outcomes with no major adverse effects reported. The next phase will focus on assessing the compound's therapeutic potential in patients with chronic inflammatory conditions.

In conclusion, Pyrazolo[1,5-a]pyrazine-2-carboxamide, 4,5-dihydro-N-[2-(2-methoxyphenoxy)ethyl]-6-methyl-4-oxo- (CAS No. 2109112-56-1) represents a significant advancement in the development of novel therapeutics for inflammatory and pain-related disorders. Its unique chemical structure and promising biological activities make it a valuable addition to the arsenal of drugs available for treating these conditions.